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Compound of Interest

Compound Name: 3-(4-Aminophenyl)benzonitrile

CAS No.: 443998-73-0

Cat. No.: B1268806

Get Quote

Abstract
This technical guide provides an in-depth analysis of 3-(4-Aminophenyl)benzonitrile, a

biphenyl derivative of significant interest in chemical synthesis and drug discovery. This

document outlines its core chemical and physical properties, provides a detailed, field-tested

synthesis protocol via the Suzuki-Miyaura coupling reaction, discusses its known applications,

and furnishes essential safety and handling information. Designed for researchers, medicinal

chemists, and drug development professionals, this guide synthesizes technical data with

practical insights to facilitate its effective use in a laboratory setting.

Chemical Identity and Core Properties
3-(4-Aminophenyl)benzonitrile, also known as 4'-Amino-[1,1'-biphenyl]-3-carbonitrile, is a

solid organic compound characterized by a biphenyl scaffold functionalized with an amine

group and a nitrile group. These functional groups make it a versatile building block for the

synthesis of more complex molecules.

Table 1: Physicochemical Properties of 3-(4-Aminophenyl)benzonitrile
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Property Value Source(s)

CAS Number 443998-73-0 [1]

Molecular Formula C₁₃H₁₀N₂ [1][2]

Molecular Weight 194.24 g/mol [1]

Appearance Solid (form varies) [3]

Melting Point 119-123 °C [4]

SMILES c1cc(cc(c1)c2ccc(cc2)N)C#N [1]

InChI

InChI=1S/C13H10N2/c14-9-

10-2-1-3-12(8-10)11-4-6-

13(15)7-5-11/h1-8H,15H2

[2]

InChIKey
CYKMHHNPZOCBKT-

UHFFFAOYSA-N
[2]

Note: There are several isomers of aminophenyl-benzonitrile, such as 4-(3-

Aminophenyl)benzonitrile (CAS: 149505-72-6) and 4-(4-Aminophenyl)benzonitrile (CAS: 4854-

84-6), which have different properties and CAS numbers. It is critical to verify the correct

isomer for any application.[4][5]

Synthesis Protocol: Suzuki-Miyaura Cross-Coupling
The synthesis of biphenyl compounds is most effectively achieved through palladium-catalyzed

cross-coupling reactions, with the Suzuki-Miyaura coupling being a premier choice due to its

mild reaction conditions, high functional group tolerance, and the commercial availability of

boronic acid reagents.[6][7][8] This protocol details the synthesis of 3-(4-
Aminophenyl)benzonitrile from 3-bromobenzonitrile and 4-aminophenylboronic acid.

Causality of Experimental Choices:

Catalyst System: A palladium catalyst, such as Pd(PPh₃)₄, is used because it efficiently

facilitates the catalytic cycle of oxidative addition, transmetalation, and reductive elimination

required for C-C bond formation.[8]
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Base: A base, like sodium carbonate (Na₂CO₃), is crucial for the transmetalation step,

activating the boronic acid partner for transfer to the palladium center.[7]

Solvent System: A mixture of an organic solvent (e.g., Toluene or Dioxane) and water is used

to dissolve both the organic starting materials and the inorganic base, creating the necessary

biphasic environment for the reaction to proceed efficiently.

Inert Atmosphere: The reaction is conducted under an inert atmosphere (Argon or Nitrogen)

to prevent the oxidation and deactivation of the palladium catalyst, ensuring high catalytic

activity and yield.

Detailed Step-by-Step Methodology
Reagent Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar and

reflux condenser, add 3-bromobenzonitrile (1.0 eq), 4-aminophenylboronic acid (1.1 eq), and

sodium carbonate (2.5 eq).

Inerting the System: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat

this cycle three times to ensure an oxygen-free atmosphere.

Solvent Addition: Add a degassed 3:1 mixture of Toluene and Water (volume appropriate for

the reaction scale, e.g., 10 mL per 1 mmol of limiting reagent).

Catalyst Addition: To the stirring suspension, add the palladium catalyst,

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 eq).

Reaction Execution: Heat the reaction mixture to 90-100 °C and maintain vigorous stirring for

12-18 hours.

Reaction Monitoring (Self-Validation): Monitor the reaction progress by Thin-Layer

Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane).

The disappearance of the limiting starting material (3-bromobenzonitrile) indicates reaction

completion.

Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and water.

Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.
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Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure.

Final Purification (Self-Validation): Purify the crude residue by column chromatography on

silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure 3-(4-
Aminophenyl)benzonitrile.

Characterization: Confirm the identity and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Synthesis Workflow Diagram
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1. Combine Reactants
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Pure 3-(4-Aminophenyl)benzonitrile

Click to download full resolution via product page

Caption: Suzuki-Miyaura synthesis workflow for 3-(4-Aminophenyl)benzonitrile.
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Applications in Research and Development
The nitrile group is a versatile functional group in medicinal chemistry. It can act as a hydrogen

bond acceptor, a bioisostere for other functional groups, and can modulate the

physicochemical properties of a molecule to improve pharmacokinetic profiles.[9][10]

Scaffold in Medicinal Chemistry: The aminobiphenyl scaffold is present in numerous

biologically active compounds. 3-(4-Aminophenyl)benzonitrile serves as a key

intermediate for creating libraries of novel compounds for screening against various

therapeutic targets. Benzonitrile derivatives have been investigated for a wide range of

activities, including as kinase inhibitors, anticancer agents, and antivirals.[11]

Probe for Target Identification: As a fragment or building block, it can be used to construct

molecular probes to identify and validate novel biological targets.

Materials Science: The rigid, aromatic structure of biphenyls makes them suitable for the

development of liquid crystals and other advanced organic materials.[12]

While specific signaling pathways for 3-(4-Aminophenyl)benzonitrile itself are not extensively

documented, its derivatives are often designed to interact with specific biological targets. For

example, a derivative could be designed to inhibit a protein kinase, a common strategy in

oncology.

Illustrative Kinase Inhibition Pathway
The diagram below illustrates a generalized pathway where a drug molecule, derived from a

scaffold like 3-(4-Aminophenyl)benzonitrile, acts as a kinase inhibitor to block downstream

signaling involved in cell proliferation.
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Caption: General signaling pathway for a kinase inhibitor drug.

Safety and Handling
Proper handling of 3-(4-Aminophenyl)benzonitrile is essential in a laboratory setting. While a

specific, comprehensive safety data sheet (SDS) for this exact CAS number is not readily

available from all suppliers, data from closely related isomers and standard chemical safety

principles should be applied.

Table 2: Hazard and Safety Information

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1268806/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-3-4-aminophenyl-benzonitrile
https://www.benchchem.com/product/b1268806/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-4-aminophenyl-benzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information Source(s)

Pictograms

GHS05 (Corrosion), GHS09

(Environmental Hazard) are

cited for isomers.

[4][13]

Signal Word Danger [4][13]

Hazard Statements

H318: Causes serious eye

damage. H400: Very toxic to

aquatic life.

[13]

Precautionary Statements

P273: Avoid release to the

environment. P280: Wear

protective gloves/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P501:

Dispose of contents/container

to an approved waste disposal

plant.

[13]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, chemical-resistant

gloves (e.g., nitrile), lab coat,

and a dust mask (e.g., N95)

when handling the solid.

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated area. Protect from

light.

[4]

Conclusion
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3-(4-Aminophenyl)benzonitrile is a valuable chemical intermediate with significant potential,

particularly in the field of medicinal chemistry. Its synthesis via robust methods like the Suzuki-

Miyaura coupling is well-established. The presence of reactive amine and nitrile functionalities

on a stable biphenyl core provides a versatile platform for the development of novel therapeutic

agents and materials. Adherence to strict safety protocols is mandatory when handling this

compound to mitigate potential risks. This guide serves as a foundational resource for

scientists to leverage the full potential of this important molecule in their research endeavors.

References
PubChem. (n.d.). 4-Amino-[1,1'-biphenyl]-3-carbonitrile. Retrieved from [Link][14]

LookChem. (n.d.). 3'-AMINOBIPHENYL-4-CARBONITRILE Safety Data Sheets(SDS).

Retrieved from [Link][13]

AtaChem. (n.d.). 3-(4-AMINOPHENYL)BENZONITRILE. Retrieved from [Link][1]

PubChemLite. (n.d.). 3-(4-aminophenyl)benzonitrile. Retrieved from [Link][2]

Jastrząbek, T., Ulikowski, A., & Lisiak, R. (2019). Suzuki-Miyaura Cross-Coupling Towards 4-

Amino Biphenyl Intermediates. ChemRxiv. Retrieved from [Link][6]

Han, Y., & Man, H. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a

Greener Synthesis in the Pharmaceutical Industry. MDPI. Retrieved from [Link][7]

Google Patents. (n.d.). CN102351620A - Method for preparing biphenyl compound through

catalyzing Suzuki coupling reaction by nanometer palladium catalyst. Retrieved from [8]

Zhang, C., et al. (2019). Application of Nitrile in Drug Design. ResearchGate. Retrieved from

[Link][9]

Fang, Z., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and

their SAR studies. Signal Transduction and Targeted Therapy. Retrieved from [Link][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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